Cas no 2350168-77-1 ((3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid
• CAS No: 2350168-77-1
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5655757
• PubChem ID: 165893337
• Update Time: 2025-05-26

(3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{[(benzyloxy)carbonyl]amino}-4-(tert-butoxy)butanoic acid
• EN300-27730118
• 2350168-77-1
• (3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid

• Inchi： 1S/C16H23NO5/c1-16(2,3)22-11-13(9-14(18)19)17-15(20)21-10-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,17,20)(H,18,19)/t13-/m0/s1
• InChI Key： RQYKDNXKJSUJDG-ZDUSSCGKSA-N
• SMILES： O(C[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic Acid (CAS No. 2350168-77-1)

(3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2350168-77-1, is a derivative of butanoic acid, featuring both benzyloxy and tert-butoxy functional groups, as well as an amino group protected by a carbonyl group. Its chiral center at the (3S) position makes it a valuable intermediate in the synthesis of enantiomerically pure pharmaceuticals, which are crucial for achieving desired therapeutic effects while minimizing side reactions.

The structural features of (3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid contribute to its versatility in chemical synthesis. The benzyloxy carbonyl group serves as a protecting group for the amino function, allowing for selective modifications during multi-step synthetic pathways. Meanwhile, the tert-butoxy group provides steric hindrance, which can be exploited to control reaction selectivity and prevent unwanted side reactions. This combination of protective and steric elements makes the compound an excellent candidate for use in complex drug synthesis.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced toxicity compared to their racemic counterparts. The enantiomeric purity of these drugs is critical, as different enantiomers can exhibit vastly different biological activities. (3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid plays a pivotal role in this context by serving as a key intermediate in the synthesis of various chiral pharmaceuticals. Its precise stereochemistry ensures that the final drug product maintains high enantiomeric purity, which is essential for clinical applications.

One of the most compelling applications of (3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid is in the field of protease inhibition. Proteases are enzymes that play a critical role in numerous biological processes, including inflammation, blood clotting, and cancer cell proliferation. Inhibiting these enzymes has become a major strategy in drug development, with protease inhibitors being used to treat conditions such as arthritis, HIV/AIDS, and certain types of cancer. The compound's structure allows it to interact selectively with specific proteases, making it a promising candidate for designing novel inhibitors.

Recent studies have highlighted the potential of (3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid in the development of kinase inhibitors. Kinases are another class of enzymes that are frequently targeted in cancer therapy due to their involvement in cell signaling pathways that regulate growth and division. By modulating kinase activity, it is possible to disrupt these pathways and induce apoptosis or inhibit tumor progression. The compound's ability to serve as a scaffold for designing kinase inhibitors has been explored in several preclinical studies, demonstrating its potential as a therapeutic agent.

The synthesis of (3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the protection of the amino group using benzyl chloroformate, followed by introduction of the tert-butoxyl group via nucleophilic substitution. The stereochemistry at the (3S) position is established through enzymatic resolution or chiral auxiliary-assisted synthesis methods. These synthetic strategies highlight the compound's complexity but also underscore its importance in pharmaceutical chemistry.

The use of computational chemistry has further enhanced the understanding and application of (3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid. Molecular modeling techniques have been employed to predict binding interactions between this compound and target enzymes, providing insights into its mechanism of action. These computational studies have guided the design of derivatives with improved pharmacological properties, such as enhanced binding affinity or selectivity. Such advancements underscore the importance of interdisciplinary approaches in modern drug discovery.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-4-(tert-butoxy)butanoic acid (CAS No. 2350168-77-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing chiral drugs, protease inhibitors, kinase inhibitors, and other therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing drug discovery is likely to grow even further.